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Chloride

Abstract
Lithium chloride (LiCl) precipitation is a powerful and straightforward technique for the selective

purification of RNA molecules. A key advantage of this method is its ability to efficiently

precipitate RNA while leaving behind common contaminants such as genomic DNA (gDNA),

proteins, carbohydrates, and unincorporated nucleotides.[1][2] This application note provides a

comprehensive guide for researchers, scientists, and drug development professionals on the

principles and practices of using LiCl for the selective precipitation of large RNA molecules

(e.g., mRNA, rRNA) while excluding smaller species like tRNA and microRNAs. We will delve

into the underlying mechanism, critical parameters for optimization, detailed experimental

protocols, and troubleshooting advice to ensure robust and reproducible results.

The Physicochemical Principle: How LiCl
Selectively Precipitates RNA
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While alcohol precipitation (using ethanol or isopropanol) is a near-universal method for

concentrating all nucleic acids, LiCl precipitation offers a valuable layer of selectivity. The

precise mechanism for its size-selectivity is complex, but it is fundamentally governed by the

differential solubility of nucleic acid species in a high salt concentration environment.

RNA is precipitated by LiCl in the absence of alcohol. The process relies on neutralizing the

negative charges of the phosphate backbone by the lithium cations (Li⁺), which reduces the

repulsive forces between RNA molecules and decreases their solubility, causing them to

aggregate and precipitate out of the solution.

The selectivity for RNA over DNA and for larger RNA over smaller RNA is attributed to several

factors:

Structural Differences: The presence of the 2'-hydroxyl group in the ribose sugar makes RNA

more polar and hydrophilic compared to deoxyribose in DNA.[3] This inherent structural

difference affects how each molecule interacts with the surrounding water molecules and salt

ions, influencing its solubility.

Size and Charge Density: Larger RNA molecules possess a greater overall charge and a

more complex tertiary structure. This allows for more extensive interaction with Li⁺ ions,

leading to more effective charge neutralization and a greater propensity to aggregate and

precipitate at a given LiCl concentration compared to smaller RNA molecules (<100-200

nucleotides).[4][5]

Exclusion of Contaminants: DNA, being less soluble in high salt solutions than RNA, tends to

remain in the supernatant under the conditions typically used for LiCl precipitation of RNA.[1]

[6] Similarly, proteins, carbohydrates, and free nucleotides are not efficiently precipitated by

LiCl alone, making it an excellent purification step.[2]

Critical Parameters for Protocol Optimization
The efficiency and selectivity of LiCl precipitation are highly dependent on several experimental

variables. A systematic approach to optimizing these parameters is crucial for success,

especially when working with low-concentration samples or specific RNA size fractions.[7]
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Parameter Recommended Range
Key Considerations &
Impact

Final LiCl Concentration 2.0 M - 4.0 M

This is the most critical factor.

Higher concentrations (e.g.,

>3.0 M) can increase the yield

but may also co-precipitate

smaller RNA species. A final

concentration of 2.5 M is a

common starting point for

selectively precipitating RNA

>100 nt.[1][2][6]

Incubation Temperature -20°C to 4°C

Cold temperatures promote

precipitation. An incubation

step at -20°C for at least 30

minutes is standard.[2][8] For

some applications, incubation

on ice (4°C) is also effective.[9]

[10]

Incubation Time 30 min - Overnight

A 30-minute incubation is often

sufficient for high-

concentration samples.[2] For

dilute samples or to maximize

the yield of very large

transcripts, extending the

incubation time (e.g., 2 hours

to overnight) can be beneficial.

[10][11]

Centrifugation 14,000 - 20,000 x g

Centrifugation time is a major

factor in recovery.[7] For

quantitative recovery,

especially of smaller pellets, a

spin of 15-30 minutes at 4°C is

recommended.[2][11]

Solution pH ~pH 8.0 An optimal pH ensures that the

phosphate backbone of the
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RNA carries a sufficient

negative charge to interact

with the Li⁺ ions for efficient

precipitation.[12]

Initial RNA Concentration >5 µg/mL

While precipitation can be

effective at concentrations as

low as 5 µg/mL, higher starting

concentrations generally result

in more efficient recovery.[1]

Experimental Workflow for Selective RNA
Precipitation
The following diagram illustrates the general workflow for purifying large RNA molecules using

LiCl. This process effectively removes smaller RNAs, gDNA, and enzymatic reaction

components.
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Preparation

Precipitation

Isolation

Washing & Final Steps

Start: RNA Sample
(e.g., post-transcription, cell lysate)

Add 8 M LiCl Stock
to a final conc. of 2.5 M

1.

Incubate at -20°C
for ≥30 minutes

2.

Centrifuge at >14,000 x g
for 15-30 min at 4°C

3.

Separate Supernatant
(contains small RNA, DNA, NTPs)

4.

Retain RNA Pellet

Wash Pellet with
ice-cold 70% Ethanol

5.

Air-dry Pellet
(5-10 minutes)

6.

Resuspend in
Nuclease-Free Buffer

7.

Proceed to QC & 
Downstream Applications

8.

Click to download full resolution via product page

Caption: Workflow for selective precipitation of large RNA using LiCl.
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Detailed Protocols
Safety Precaution: Always wear appropriate personal protective equipment (PPE), including

gloves and safety glasses, when handling chemicals.

Protocol 1: Selective Precipitation of High Molecular
Weight (HMW) RNA
This protocol is ideal for purifying mRNA and rRNA from total RNA preparations, effectively

depleting small RNAs like tRNAs and microRNAs.

Materials:

RNA sample in an aqueous buffer

Lithium Chloride (LiCl) stock solution (e.g., 8 M, nuclease-free)

Nuclease-free water

70% Ethanol (prepared with nuclease-free water)

Refrigerated microcentrifuge (4°C)

Nuclease-free microcentrifuge tubes

Procedure:

Measure Volume: Determine the starting volume of your RNA sample.

Add LiCl: Add 0.5 volumes of 8 M LiCl to your RNA sample. For example, to 100 µL of RNA,

add 50 µL of 8 M LiCl. This will bring the final LiCl concentration to approximately 2.67 M.

Mix thoroughly by gentle vortexing or inversion.

Incubate: Incubate the tube at -20°C for at least 30 minutes to facilitate RNA precipitation.[2]

For very dilute samples, this incubation can be extended to 2 hours or overnight at 4°C.[10]

Centrifuge: Pellet the RNA by centrifuging at 14,000 - 16,000 x g for 20 minutes at 4°C.[7]

[11] A small, white pellet should be visible at the bottom of the tube.
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Remove Supernatant: Carefully aspirate and discard the supernatant. The supernatant

contains the smaller, soluble RNA species and other contaminants.

Wash Pellet: Add 500 µL of ice-cold 70% ethanol to the tube to wash the pellet and remove

residual LiCl.[2] It is not necessary to resuspend the pellet; simply rinse it by gently inverting

the tube.

Centrifuge Again: Centrifuge at 14,000 x g for 5 minutes at 4°C.

Final Wash & Dry: Carefully remove all of the ethanol wash. Briefly spin the tube again and

remove any remaining droplets with a fine pipette tip. Air-dry the pellet for 5-10 minutes at

room temperature. Do not over-dry, as this can make resuspension difficult.

Resuspend: Resuspend the purified HMW RNA pellet in a suitable volume of nuclease-free

water or buffer (e.g., TE buffer).

Protocol 2: Purification of In Vitro Transcribed (IVT) RNA
This protocol is highly effective for removing unincorporated nucleotides, short abortive

transcripts, DNA templates, and enzymes from IVT reactions.

Procedure:

Adjust Volume: Adjust the volume of the IVT reaction to 100 µL with nuclease-free water.

Add LiCl: Add 100 µL of 5 M LiCl (for a final concentration of 2.5 M). Mix well.[1]

Incubate: Chill the mixture at -20°C for 30 minutes.[2]

Pellet and Wash: Proceed with steps 4 through 9 as described in Protocol 1. The resulting

RNA pellet will be substantially free of contaminants that can inhibit downstream applications

like translation or microinjection.[1]

Data Interpretation & Quality Control
After resuspension, it is critical to assess the quality and quantity of the purified RNA.

Spectrophotometry (NanoDrop, etc.):
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A260/A280 Ratio: Should be ~2.0 for pure RNA. LiCl precipitation is very effective at

removing protein, so ratios below 1.9 may indicate issues with the initial extraction rather

than the precipitation step.[1]

A260/A230 Ratio: Should be between 2.0-2.2. Low ratios can indicate contamination with

residual salts (LiCl) or other organic compounds. A thorough 70% ethanol wash is critical

to prevent this.

Gel Electrophoresis (Denaturing Agarose or Bioanalyzer):

Visualize the RNA on a gel to confirm the integrity of the large RNA species (e.g., sharp

rRNA bands for total RNA, a distinct band for an IVT transcript).

Compare the LiCl-precipitated sample to the starting material. A significant reduction in the

intensity of the low molecular weight smear (<200 nt) confirms the successful depletion of

small RNAs.

Troubleshooting Guide
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Problem Potential Cause(s) Recommended Solution(s)

Low or No RNA Yield

- Initial RNA concentration was

too low.- Insufficient incubation

or centrifugation time.- Pellet

was accidentally aspirated.

- Increase incubation time

(e.g., overnight at 4°C).-

Increase centrifugation

time/speed.[7]- Be extremely

careful when removing

supernatant; leave a small

amount of liquid behind if the

pellet is invisible.

Poor A260/A230 Ratio
- Incomplete removal of LiCl

during the wash step.

- Ensure the pellet is

thoroughly washed with 70%

ethanol.- Perform a second

70% ethanol wash.

Inhibition of Downstream

Reactions (e.g., RT-qPCR,

IVT)

- Residual chloride ions from

LiCl.[3][13]

- Perform a second, meticulous

70% ethanol wash.-

Alternatively, re-precipitate the

RNA using standard sodium

acetate and ethanol

precipitation to remove the

LiCl.

DNA Contamination Present

- LiCl concentration was too

high, or alcohol was

inadvertently added during

precipitation.

- Ensure the final LiCl

concentration does not exceed

recommended levels.- Do not

add ethanol or isopropanol

until the washing step. LiCl

precipitation does not require

alcohol.[14]

Small RNAs Not Removed

- LiCl concentration was too

high.- Incubation temperature

was too low for too long.

- Reduce the final LiCl

concentration (e.g., to 2.0 M).-

Reduce the incubation time or

perform the incubation at 4°C

instead of -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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